Cas no 2138207-71-1 ({2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol)

{2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol is a cyclopropyl-based compound featuring both amino and hydroxyl functional groups, which contribute to its versatility in synthetic applications. The presence of the methylamino and isopropyl substituents enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The hydroxyl group offers a reactive site for further derivatization, enabling the formation of esters, ethers, or other functionalized derivatives. Its compact cyclopropane ring structure may impart steric and electronic effects useful in modulating reactivity or binding properties. This compound is suitable for research applications requiring structurally constrained scaffolds with multifunctional handles for targeted modifications.
{2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol structure
2138207-71-1 structure
Product Name:{2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol
CAS No:2138207-71-1
MF:C9H19NO
MW:157.253262758255
CID:6227450
PubChem ID:165465599
Update Time:2025-06-08

{2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {2-[(methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol
    • EN300-800322
    • 2138207-71-1
    • {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol
    • Inchi: 1S/C9H19NO/c1-7(2)9(6-11)4-8(9)5-10-3/h7-8,10-11H,4-6H2,1-3H3
    • InChI Key: AJFGLAXIQAXPEY-UHFFFAOYSA-N
    • SMILES: OCC1(C(C)C)CC1CNC

Computed Properties

  • Exact Mass: 157.146664230g/mol
  • Monoisotopic Mass: 157.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.3Ų

{2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol Pricemore >>

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Additional information on {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol

Recent Advances in the Study of {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol (CAS: 2138207-71-1)

The compound {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol (CAS: 2138207-71-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring and methylamino-methyl functional group make it a versatile building block for the development of new drugs targeting neurological and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific neurotransmitter receptors, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of this compound exhibit potent anti-proliferative effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that drive tumor growth and metastasis.

The synthesis and optimization of {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol have also been a focus of recent research. Advances in asymmetric synthesis techniques have enabled the production of enantiomerically pure forms of the compound, which is critical for its pharmacological activity. A 2024 paper in Organic Letters detailed a novel catalytic method that significantly improves the yield and purity of the compound, making it more accessible for large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's therapeutic profile.

In conclusion, {2-[(Methylamino)methyl]-1-(propan-2-yl)cyclopropyl}methanol (CAS: 2138207-71-1) represents a promising candidate for the development of new therapeutics in multiple disease areas. Continued research into its mechanisms of action, optimization of its chemical properties, and evaluation of its safety and efficacy in clinical settings will be essential to fully realize its potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in modern medicine.

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